Polyvinyl alcohol Polyvinyl alcohol Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992)
A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products.
Brand Name: Vulcanchem
CAS No.: 9002-89-5
VCID: VC21172493
InChI: InChI=1S/C2H4O/c1-2-3/h2-3H,1H2
SMILES: C=CO
Molecular Formula: (C2H3OR)nwhere R = H or COCH3
(CH2CHOH-)n
CH2CHOH
C2H4O
Molecular Weight: 44.05 g/mol

Polyvinyl alcohol

CAS No.: 9002-89-5

Cat. No.: VC21172493

Molecular Formula: (C2H3OR)nwhere R = H or COCH3
(CH2CHOH-)n
CH2CHOH
C2H4O

Molecular Weight: 44.05 g/mol

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Polyvinyl alcohol - 9002-89-5

Specification

Description Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992)
A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products.
CAS No. 9002-89-5
Molecular Formula (C2H3OR)nwhere R = H or COCH3
(CH2CHOH-)n
CH2CHOH
C2H4O
Molecular Weight 44.05 g/mol
IUPAC Name ethenol
Standard InChI InChI=1S/C2H4O/c1-2-3/h2-3H,1H2
Standard InChI Key IMROMDMJAWUWLK-UHFFFAOYSA-N
SMILES C=CO
Canonical SMILES C=CO
Boiling Point 644 °F at 760 mm Hg approximately (NTP, 1992)
644 °F at 760 mm Hg /approximately/
Colorform Dry, unplasticized powders are white or cream colored
Colorless, white or cream, amorphous powde
Flash Point 175 °F (NTP, 1992)
175 °F (79 °C) (open cup)
79 °C o.c.
Melting Point 442 °F (decomposes) (NTP, 1992)
>200 °C; other melting points: 212-267 °C

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